4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol

• IUPAC Name: 2-(tert-butylamino)-6-morpholin-4-yl-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C11H19N5OS/c1-11(2,3)15-8-12-9(14-10(18)13-8)16-4-6-17-7-5-16/h4-7H2,1-3H3,(H2,12,13,14,15,18)
• InChI Key: RELFTYZWHVMZCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=S)N=C(N1)N2CCOCC2
• Molecular Formula: C11H19N5OS
• Molecular Weight: 269.37 g/mol

Description

4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol, also known as MTT, is a yellow-colored compound that is widely used in scientific research. It is a thiazolyl blue tetrazolium bromide, which is used as a colorimetric assay for measuring cell viability and proliferation. MTT is a water-soluble compound that is converted to a water-insoluble formazan product by mitochondrial dehydrogenases in viable cells. This conversion is used as an indicator of cell viability and metabolic activity.

Mechanism of Action

4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is converted to a water-insoluble formazan product by mitochondrial dehydrogenases in viable cells. This conversion is dependent on the activity of the mitochondrial respiratory chain and reflects the metabolic activity of the cells. The formazan product is then solubilized in an organic solvent and measured spectrophotometrically.
Biochemical and Physiological Effects:
4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is not known to have any direct biochemical or physiological effects on cells. It is a colorimetric assay that measures the metabolic activity of cells indirectly.

Advantages and Limitations for Lab Experiments

4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol assays are widely used in scientific research because they are simple, rapid, and sensitive. They can be used to measure cell viability and proliferation in a variety of cell types and conditions. However, 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol assays have some limitations. They are not suitable for measuring cell death or apoptosis and are not quantitative measures of cell viability. Additionally, 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol assays can be affected by factors such as pH, temperature, and the presence of other compounds in the cell culture medium.

Future Directions

There are several future directions for the use of 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol in scientific research. One area of interest is the development of new 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol-based assays for measuring other aspects of cell metabolism such as mitochondrial function and oxidative stress. Another area of interest is the use of 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol assays in high-throughput drug screening to identify new compounds with therapeutic potential. Additionally, 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol assays could be used in combination with other assays to provide a more comprehensive assessment of cell viability and function.

Synthesis Methods

4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is synthesized by the reaction of 2-amino-2-methyl-1-propanol with thiocyanic acid to form 4-(tert-butylamino)-1,3,5-triazin-2-thiol. This compound is then reacted with morpholine to form 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol.

Scientific Research Applications

4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is widely used in scientific research as a colorimetric assay for measuring cell viability and proliferation. It is used in a variety of fields including cancer research, drug discovery, toxicology, and microbiology. 4-(tert-butylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol assays are used to determine the effectiveness of drugs and other compounds in inhibiting or promoting cell growth. They are also used to study the effects of environmental toxins on cell viability.